(4-benzylpiperidino)(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)methanone

Specification

• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol
• IUPAC Name: (4-benzylpiperidin-1-yl)-(1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl)methanone
• Standard InChI: InChI=1S/C22H26N4O/c1-15-13-19(20-16(2)24-25(3)21(20)23-15)22(27)26-11-9-18(10-12-26)14-17-7-5-4-6-8-17/h4-8,13,18H,9-12,14H2,1-3H3
• Standard InChI Key: IAXIDZHEUNZHAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NN(C2=N1)C)C)C(=O)N3CCC(CC3)CC4=CC=CC=C4

Introduction

(4-benzylpiperidino)(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)methanone is a synthetic organic compound that combines a benzylpiperidine moiety with a pyrazolo[3,4-b]pyridine core. This unique structural arrangement suggests potential applications in medicinal chemistry, particularly in developing therapeutic agents that target various biological pathways.

Synthesis Methods

The synthesis of (4-benzylpiperidino)(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)methanone typically involves the reaction of 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine with a suitable benzylpiperidine derivative. While specific synthesis protocols are not detailed in the available literature, general approaches might involve condensation reactions or coupling reactions facilitated by appropriate catalysts.

Biological Activities and Potential Applications

Pyrazolo[3,4-b]pyridine derivatives have been explored for their diverse biological activities, including anticancer and antioxidant properties. Although specific biological data for (4-benzylpiperidino)(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)methanone is limited, its structural features suggest potential therapeutic applications. The benzylpiperidine moiety is often associated with compounds that interact with biological targets in the central nervous system or other signaling pathways.

Comparison with Similar Compounds

Compound Name	Structure	Notable Features
1-Benzyl-2-(4-phenoxyphenyl)spiro[5,6-dihydro-4H-pyrazolo[1,5-a]pyrimidine-7,4'-piperidine]-3-carboxamide	Spirocyclic structure	Contains a spirocyclic structure
1-Benzyl-6-(4-phenoxyphenyl)spiro[1,2-dihydroimidazo[1,2-b]pyrazole-3,3'-azetidine]-7-carboxamide	Imidazo structure	Features an imidazo structure
N-(1-benzylpiperidin-4-yl)-3-(6-methylpyridin-2-yl)-4-(triazolo[1,5-a]pyridin-6-yl)pyrazole-1-carbothioamide	Triazole and thioamide functionalities	Incorporates triazole and thioamide functionalities

Research Findings and Future Directions

While detailed research findings specific to (4-benzylpiperidino)(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)methanone are not available, its unique structure suggests potential for further investigation into its biological activities and therapeutic applications. Future studies could focus on evaluating its interactions with specific biological targets and assessing its efficacy in preclinical models.